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Compound of Interest

Compound Name: (S)-Propane-1,2-diamine sulfate

Cat. No.: B150681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and

handling information for (S)-Propane-1,2-diamine sulfate. It is intended for use by qualified

professionals in research and development settings. All procedures should be conducted in

accordance with institutional and regulatory safety protocols. The toxicological and safety data

for (S)-Propane-1,2-diamine sulfate is limited; therefore, this guide heavily relies on data from

the parent compound, (S)-Propane-1,2-diamine, as a surrogate. The sulfate salt may exhibit

different properties, and this information should be used as a guideline with appropriate

caution.

Chemical Identification and Physical Properties
(S)-Propane-1,2-diamine sulfate is the sulfate salt of the chiral diamine (S)-Propane-1,2-

diamine.
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Property Value Reference

Chemical Name
(S)-Propane-1,2-diamine

sulfate
[1]

CAS Number 136370-46-2 [1][2]

Molecular Formula C₃H₁₂N₂O₄S [1]

Molecular Weight 172.2 g/mol [1]

Appearance

Data not available for the

sulfate salt. The free base is a

colorless liquid.

[3][4][5]

Odor

Data not available for the

sulfate salt. The free base has

an ammonia-like odor.

[3][5]

Solubility

Data not available for the

sulfate salt. The free base is

very soluble in water.

[4]

Melting Point

Data not available for the

sulfate salt. The free base has

a melting point of -37°C.

[3]

Boiling Point

Data not available for the

sulfate salt. The free base has

a boiling point of 119.6°C.

[3]

Flash Point

Data not available for the

sulfate salt. The free base has

a flash point of 34°C.

[3]

Hazard Identification and GHS Classification
Detailed GHS classification for (S)-Propane-1,2-diamine sulfate is not readily available. The

classification below is based on the free base, (S)-Propane-1,2-diamine, and should be

considered indicative.
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquids
Category 3 GHS02: Flame Danger

H226:

Flammable liquid

and vapor

Acute Toxicity,

Oral
Category 4

GHS07:

Exclamation

Mark

Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

Category 1B
GHS05:

Corrosion
Danger

H314: Causes

severe skin

burns and eye

damage

Source: PubChem CID 642322 for (S)-1,2-Diaminopropane[6]

Toxicological Information
Quantitative toxicological data for (S)-Propane-1,2-diamine sulfate is not available. The

following data is for the free base, 1,2-Diaminopropane.

Endpoint Species Route Value Reference

LD50 Rat Oral 2.23 g/kg [3]

LD50 Rabbit Dermal 434 mg/kg [3]

Summary of Toxicological Effects (based on the free base):

Acute Oral Toxicity: Harmful if swallowed.[6]

Acute Dermal Toxicity: Toxic in contact with skin.

Skin Corrosion/Irritation: Causes severe skin burns.[6]

Serious Eye Damage/Irritation: Causes serious eye damage.[6]
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Respiratory or Skin Sensitization: May cause sensitization by inhalation and skin contact.[5]

Inhalation: May cause respiratory irritation.

Experimental Protocols
The following are generalized methodologies for key toxicological studies based on OECD

guidelines. Specific experimental parameters for (S)-Propane-1,2-diamine sulfate would need

to be determined by the testing facility.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
This method is used to estimate the acute oral toxicity of a substance.[7][8][9][10]

Caption: Workflow for OECD 423 Acute Oral Toxicity Test.

Acute Dermal Irritation/Corrosion (OECD 404)
This test determines the potential of a substance to cause skin irritation or corrosion.[11][12]

[13][14][15]
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Preparation

Application & Exposure

Observation & Scoring

Conclusion

Prepare a single albino rabbit by clipping fur from the dorsal area.

Apply the substance to a small patch of skin (~6 cm²) and cover with a gauze patch.

Prepare 0.5 mL (liquid) or 0.5 g (solid) of the test substance.

Expose the skin for 4 hours.

Remove the patch and any residual substance.

Score for erythema and edema at 1, 24, 48, and 72 hours post-removal.

Continue observation up to 14 days if effects persist.

Persistent Effects

Classify as irritant or corrosive based on severity and reversibility of lesions.

Clear Effects

Click to download full resolution via product page

Caption: Experimental workflow for OECD 404 Dermal Irritation Test.
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Acute Eye Irritation/Corrosion (OECD 405)
This test assesses the potential of a substance to cause eye irritation or damage.[16][17][18]

[19][20]

Start Select a single healthy albino rabbit with no pre-existing eye irritation. Instill a single dose (0.1 mL or 0.1 g) into the conjunctival sac of one eye. Examine eyes at 1, 24, 48, and 72 hours. Score lesions of the cornea, iris, and conjunctiva. Corrosive or severe irritant effects observed?

Stop and ClassifyYes

If no severe effects, use up to two additional animals to confirm the initial findings.
No

Final Classification

Click to download full resolution via product page

Caption: Logical flow for OECD 405 Eye Irritation Test.

Handling and Storage
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.[21]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), and a lab coat. Ensure

full body coverage to prevent skin contact.[21]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate, use a NIOSH-approved respirator with an appropriate cartridge.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[21]

Do not breathe dust or vapors.[22]

Handle in accordance with good industrial hygiene and safety practices.[21][23]

Wash hands thoroughly after handling.[22]

Keep away from heat, sparks, and open flames as the free base is flammable.[21]
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Use non-sparking tools and explosion-proof equipment if handling the free base or if the

sulfate salt is dissolved in a flammable solvent.[21]

Ground/bond container and receiving equipment.[21][22]

Storage Conditions
Store in a tightly closed container.[22]

Keep in a cool, dry, and well-ventilated place.[22][23]

Store away from incompatible materials such as strong oxidizing agents and acids.[21][24]

The free base is hygroscopic; while data for the sulfate is unavailable, it is prudent to protect

from moisture.[21]

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[24]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[24]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[2]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Wear appropriate personal protective equipment.[2][24]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2][21]
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Methods for Cleaning Up: For a solid spill, avoid dust formation. Sweep up and shovel into a

suitable container for disposal. For a liquid spill (or solution), absorb with an inert material

(e.g., sand, silica gel) and place in a sealed container for disposal.[2][23]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[2][21]

Specific Hazards: The free base is a flammable liquid. Vapors may form explosive mixtures

with air.[3] Hazardous combustion products may include carbon oxides and nitrogen oxides.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[2]

Stability and Reactivity
Reactivity: Data not available for the sulfate salt. The free base can react exothermically with

acids.

Chemical Stability: Stable under recommended storage conditions.[5]

Possibility of Hazardous Reactions: Data not available.

Conditions to Avoid: Heat, flames, sparks, and exposure to moist air or water (for the free

base).[24]

Incompatible Materials: Strong oxidizing agents, acids, acid chlorides, and acid anhydrides.

[21][24]

Hazardous Decomposition Products: Carbon oxides and nitrogen oxides under fire

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(S)-Propane-1,2-diamine Sulfate: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150681#s-propane-1-2-diamine-sulfate-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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